Cas no 1672661-81-2 (7-((Difluoromethyl)sulfonyl)-4-fluoro-2,3-dihydro-1H-inden-1-one)

• Product Name: 7-((Difluoromethyl)sulfonyl)-4-fluoro-2,3-dihydro-1H-inden-1-one
• CAS No: 1672661-81-2
• MF: C₁₀H₇F₃O₃S
• MW: 264.220992326736
• CID: 6947315
• PubChem ID: 117942492
• Update Time: 2025-05-08

7-((Difluoromethyl)sulfonyl)-4-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 7-((Difluoromethyl)sulfonyl)-4-fluoro-2,3-dihydro-1H-inden-1-one
• YTNBHEVBBAOOMG-UHFFFAOYSA-N
• G91857
• 1672661-81-2
• TQR0357
• CS-0098856
• SCHEMBL16555696
• 7-difluoromethanesulfonyl-4-fluoro-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C10H7F3O3S/c11-6-2-4-8(17(15,16)10(12)13)9-5(6)1-3-7(9)14/h2,4,10H,1,3H2
• InChI Key： YTNBHEVBBAOOMG-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=CC=C(C2CCC(C=21)=O)F)(=O)=O

Computed Properties

• Exact Mass: 264.00679974Da
• Monoisotopic Mass: 264.00679974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.6Ų